Natriumalkyl(C8-C20)-sulfate
Natriumalkyl(C8-C20)-sulfate
Sodium dodecyl sulfate is an organic sodium salt that is the sodium salt of dodecyl hydrogen sulfate. It has a role as a detergent and a protein denaturant. It contains a dodecyl sulfate.
Dodecyl sulfate, [sodium salt] appears as white to pale yellow paste or liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
An anionic surfactant, usually a mixture of sodium alkyl sulfates, mainly the lauryl; lowers surface tension of aqueous solutions; used as fat emulsifier, wetting agent, detergent in cosmetics, pharmaceuticals and toothpastes; also as research tool in protein biochemistry.
Dodecyl sulfate, [sodium salt] appears as white to pale yellow paste or liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
An anionic surfactant, usually a mixture of sodium alkyl sulfates, mainly the lauryl; lowers surface tension of aqueous solutions; used as fat emulsifier, wetting agent, detergent in cosmetics, pharmaceuticals and toothpastes; also as research tool in protein biochemistry.
Brand Name:
Vulcanchem
CAS No.:
1334-67-4
VCID:
VC0075320
InChI:
InChI=1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1
SMILES:
CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
Molecular Formula:
C12H25O4S.Na
C12H25NaO4S
C12H25NaO4S
Molecular Weight:
288.38 g/mol
Natriumalkyl(C8-C20)-sulfate
CAS No.: 1334-67-4
Main Products
VCID: VC0075320
Molecular Formula: C12H25O4S.Na
C12H25NaO4S
Molecular Weight: 288.38 g/mol
| CAS No. | 1334-67-4 |
|---|---|
| Product Name | Natriumalkyl(C8-C20)-sulfate |
| Molecular Formula | C12H25O4S.Na C12H25NaO4S |
| Molecular Weight | 288.38 g/mol |
| IUPAC Name | sodium;dodecyl sulfate |
| Standard InChI | InChI=1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1 |
| Standard InChIKey | DBMJMQXJHONAFJ-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+] |
| Impurities | /Impurities/ Linear alkyl sulphates of shorter and longer chain length, the main impurity being the C14-compound. |
| SMILES | CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+] |
| Colorform | White or cream-colored crystals, flakes, or powder Small, white or light-yellow crystals White to cream-colored crystals, flakes or powde |
| Density | greater than 1.1 at 68 °F (USCG, 1999) |
| Melting Point | 399 to 405 °F (NTP, 1992) 205.5 °C 204 °C |
| Physical Description | Dodecyl sulfate, [sodium salt] appears as white to pale yellow paste or liquid with a mild odor. Sinks and mixes with water. (USCG, 1999) DryPowder; DryPowder, WetSolid; Liquid; OtherSolid WHITE SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR. |
| Description | Sodium dodecyl sulfate is an organic sodium salt that is the sodium salt of dodecyl hydrogen sulfate. It has a role as a detergent and a protein denaturant. It contains a dodecyl sulfate. Dodecyl sulfate, [sodium salt] appears as white to pale yellow paste or liquid with a mild odor. Sinks and mixes with water. (USCG, 1999) An anionic surfactant, usually a mixture of sodium alkyl sulfates, mainly the lauryl; lowers surface tension of aqueous solutions; used as fat emulsifier, wetting agent, detergent in cosmetics, pharmaceuticals and toothpastes; also as research tool in protein biochemistry. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 100000 mg/L 1 g dissolves in 10 mL water, giving an opalescent solution In water, 1.00X10+5 mg/L (temp not specified) Solubility in water, g/100ml at 20 °C: 15 (moderate) |
| Synonyms | Dodecyl Sulfate, Sodium Irium Lauryl Sulfate, Sodium Sodium Dodecyl Sulfate Sodium Lauryl Sulfate Sulfate, Sodium Dodecyl Sulfate, Sodium Lauryl |
| PubChem Compound | 3423265 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume